Cas no 3036-37-1 (Dihydroergovaline)

Dihydroergovaline structure
Dihydroergovaline structure
Product Name:Dihydroergovaline
CAS No:3036-37-1
MF:C29H37N5O5
MW:535.634587049484
CID:307619
PubChem ID:192777
Update Time:2024-03-01

Dihydroergovaline Chemical and Physical Properties

Names and Identifiers

    • Ergotaman-3',6',18-trione,9,10-dihydro-12'-hydroxy-2'-methyl-5'-(1-methylethyl)-, (5'a,10a)- (9CI)
    • Dihydroergovaline
    • Inchi: 1S/C29H37N5O5/c1-15(2)24-26(36)33-10-6-9-22(33)29(38)34(24)27(37)28(3,39-29)31-25(35)17-11-19-18-7-5-8-20-23(18)16(13-30-20)12-21(19)32(4)14-17/h5,7-8,13,15,17,19,21-22,24,30,38H,6,9-12,14H2,1-4H3,(H,31,35)/t17-,19-,21-,22+,24+,28-,29+/m1/s1
    • InChI Key: NQRDVLDEYJYWQR-SZGCSELGSA-N
    • SMILES: O1[C@](C)(C(N2[C@@H](C(C)C)C(N3CCC[C@H]3[C@]12O)=O)=O)NC([C@H]1CN(C)[C@@H]2CC3=CNC4=CC=CC(=C34)[C@H]2C1)=O

Computed Properties

  • Exact Mass: 535.27946930g/mol
  • Monoisotopic Mass: 535.27946930g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 39
  • Rotatable Bond Count: 3
  • Complexity: 1070
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 7
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 118
  • XLogP3: 1.7
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